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Compound of Interest

Compound Name: Trichloroepoxyethane

Cat. No.: B106621 Get Quote

In-Depth Technical Guide: Trichloroepoxyethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trichloroepoxyethane, a reactive

epoxide intermediate formed during the metabolism of the industrial solvent trichloroethylene.

This document outlines its chemical properties, metabolic pathways, and relevant experimental

methodologies.

Core Chemical and Physical Properties
Trichloroepoxyethane, also known as trichloroethylene oxide, is a key metabolite in the

biotransformation of trichloroethylene. Due to its reactive nature, it is primarily studied in the

context of its parent compound's metabolism and toxicity.

Property Value Source

CAS Number 16967-79-6 [1]

Molecular Formula C₂HCl₃O [1]

Molecular Weight 147.38 g/mol [1]

Synonyms

2,2,3-Trichlorooxirane,

Trichloroethylene epoxide,

Trichloro-oxirane

[1]
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Metabolic Pathways of Trichloroethylene
Trichloroepoxyethane is a transient intermediate in the metabolic pathway of

trichloroethylene. Its formation and subsequent reactions are critical to understanding the

toxicological profile of the parent compound.

Cytochrome P450-Dependent Oxidation
The primary pathway for trichloroethylene metabolism involves oxidation by cytochrome P450

enzymes, predominantly CYP2E1, in the liver. This reaction leads to the formation of the

unstable trichloroepoxyethane.
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Caption: Cytochrome P450-mediated oxidation of trichloroethylene to trichloroepoxyethane
and subsequent metabolites.

Experimental Protocols
Due to the high reactivity and instability of trichloroepoxyethane, detailed protocols for its

synthesis and isolation are not widely available. Research primarily focuses on the metabolism

of its precursor, trichloroethylene. The following is a representative protocol for studying the in

vitro metabolism of trichloroethylene.

Protocol: In Vitro Metabolism of Trichloroethylene Using
Liver Microsomes
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Objective: To investigate the formation of trichloroethylene metabolites, including the transient

trichloroepoxyethane, using liver microsomes.

Materials:

Rat or human liver microsomes

Trichloroethylene (TCE)

NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate

dehydrogenase, and NADP+)

Potassium phosphate buffer (pH 7.4)

Incubation vials

Gas chromatograph-mass spectrometer (GC-MS) for metabolite analysis

Procedure:

Preparation of Incubation Mixture: In a clean incubation vial, prepare the reaction mixture

containing potassium phosphate buffer, the NADPH regenerating system, and liver

microsomes.

Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to

reach thermal equilibrium.

Initiation of Reaction: Add trichloroethylene (dissolved in a suitable solvent like methanol or

DMSO at a low concentration to avoid inhibition) to the pre-incubated mixture to initiate the

metabolic reaction.

Incubation: Incubate the reaction mixture at 37°C with gentle shaking for a specified period

(e.g., 30-60 minutes).

Termination of Reaction: Stop the reaction by adding a quenching solvent, such as a cold

organic solvent (e.g., acetonitrile or methanol), which also serves to precipitate the proteins.
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Sample Preparation for Analysis: Centrifuge the quenched reaction mixture to pellet the

precipitated proteins. Collect the supernatant for analysis.

Metabolite Analysis: Analyze the supernatant for the presence of trichloroethylene

metabolites using GC-MS. This allows for the identification and quantification of stable

metabolites like chloral hydrate, trichloroacetic acid, and trichloroethanol. The formation of

the reactive trichloroepoxyethane is inferred from the presence of its downstream

products.
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Caption: Workflow for the in vitro metabolism study of trichloroethylene.

Toxicological Significance
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The formation of trichloroepoxyethane is a critical step in the bioactivation of

trichloroethylene, leading to the generation of reactive metabolites that can bind to cellular

macromolecules, including proteins and DNA. This covalent binding is thought to be a key

mechanism underlying the hepatotoxicity and carcinogenicity associated with chronic

trichloroethylene exposure. Further research into the specific reactions and detoxification

pathways of trichloroepoxyethane is essential for a complete understanding of

trichloroethylene-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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